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Compound of Interest

Compound Name: UNC 669

Cat. No.: B560091 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety

and proper chemical handling is paramount. This guide provides essential, step-by-step

procedures for the safe disposal of UNC 669, a potent and selective inhibitor of the MBT

domain of L3MBTL1. Adherence to these guidelines is critical to protect both laboratory

personnel and the environment.

Hazard and Safety Information
UNC 669 presents several hazards that necessitate careful handling and disposal. It is

classified as harmful if swallowed and is very toxic to aquatic life with long-lasting effects[1].

Personal protective equipment, including safety goggles, gloves, and impervious clothing,

should be worn when handling this compound[1].
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Hazard
Classification

Category Hazard Statement
Precautionary
Statement Codes

Acute Toxicity, Oral Category 4
H302: Harmful if

swallowed

P264, P270, P301 +

P312, P330, P501[1]

Acute Aquatic Toxicity Category 1
H400: Very toxic to

aquatic life
P273, P391, P501[1]

Chronic Aquatic

Toxicity
Category 1

H410: Very toxic to

aquatic life with long

lasting effects

P273, P391, P501[1]

Experimental Protocol: Waste Collection and
Storage
Proper segregation and storage of UNC 669 waste are the first steps in ensuring its safe

disposal.

Waste Identification: All waste streams containing UNC 669, including pure compound,

contaminated labware (e.g., pipette tips, tubes), and solutions, must be treated as hazardous

chemical waste.

Container Selection: Use a dedicated, leak-proof, and chemically compatible waste

container. The container must be in good condition, free of rust or structural damage[2]. For

liquid waste, secondary containment is required[3].

Labeling: Label the waste container with the words "Hazardous Waste," the full chemical

name "UNC 669," and the associated hazards (e.g., "Toxic," "Aquatic Hazard"). All

components and their approximate percentages must be listed[2][3]. The accumulation start

date must also be clearly marked on the label[3].

Storage: Store the sealed waste container in a designated Satellite Accumulation Area (SAA)

within the laboratory. This area must be at or near the point of generation and under the

control of the laboratory personnel[2]. Ensure that incompatible wastes are segregated[2].
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The disposal of UNC 669 waste must be handled through the University of North Carolina's

Environment, Health and Safety (EHS) department.

Request for Pickup: Once the waste container is full or ready for disposal, submit an online

Chemical Waste Pickup Request (e-510 form) to the UNC EHS department[3][4]. A separate

form is required for each container of a different chemical composition[3].

Packaging for Transport: Ensure the waste container is securely closed. Attach the approved

chemical waste form (e-510) to the container[3].

EHS Collection: EHS personnel will collect the labeled waste from the laboratory and

transport it to the UNC Hazardous Materials Facility (HMF) for appropriate management and

off-site disposal at an approved waste disposal plant[1][3][4]. Do not dispose of UNC 669
down the drain or in regular trash[1][4].

Empty containers that once held UNC 669 must also be disposed of as hazardous waste

unless they have been triple-rinsed. The rinsate from this process must be collected and

disposed of as hazardous waste[2][4].

Visualizing the Disposal Workflow
The following diagram illustrates the key steps for the proper disposal of UNC 669.
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Caption: Workflow for the safe disposal of UNC 669 waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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